![molecular formula C15H24N2O3S2 B5335947 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide](/img/structure/B5335947.png)
1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide is a chemical compound that is widely used in scientific research. It is a selective blocker of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the perception of pain, temperature, and other sensory stimuli.
Mechanism of Action
1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide selectively blocks the this compound ion channel by binding to a specific site on the channel. This binding prevents the channel from opening in response to various stimuli, such as heat, capsaicin, and acid. As a result, the perception of pain and temperature is reduced.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its role in blocking the this compound ion channel. By blocking this channel, the compound can reduce pain and inflammation in various animal models. It has also been shown to reduce hyperalgesia and allodynia, which are common symptoms of neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide in lab experiments is its selectivity for the this compound ion channel. This allows researchers to study the role of this channel in various physiological and pathological processes without affecting other ion channels. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for the use of 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide in scientific research. One direction is to study its potential therapeutic effects in various pain and inflammation models. Another direction is to explore its potential as a tool to study the role of this compound in other physiological processes, such as thermoregulation and taste perception. Additionally, researchers may investigate the potential of this compound as a lead compound for the development of new this compound blockers with improved pharmacological properties.
Synthesis Methods
The synthesis of 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide involves the reaction of 2-thienylmethylamine with 1-butanesulfonyl chloride to form 1-(butylsulfonyl)-2-thienylmethylamine. This intermediate is then reacted with 3-piperidinecarboxylic acid to form the final product.
Scientific Research Applications
1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide is widely used in scientific research as a tool to study the this compound ion channel. This compound is involved in the perception of pain, temperature, and other sensory stimuli. By blocking this ion channel, researchers can study the role of this compound in various physiological and pathological processes.
Properties
IUPAC Name |
1-butylsulfonyl-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S2/c1-2-3-10-22(19,20)17-8-4-6-13(12-17)15(18)16-11-14-7-5-9-21-14/h5,7,9,13H,2-4,6,8,10-12H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGZDXVKTTJFYIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCCC(C1)C(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.